Cas no 361442-13-9 ((2S)-2-(tert-butoxycarbonylamino)-2-norbornan-1-yl-acetic acid)

• Product Name: (2S)-2-(tert-butoxycarbonylamino)-2-norbornan-1-yl-acetic acid
• CAS No: 361442-13-9
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 4646231
• Update Time: 2025-05-20

(2S)-2-(tert-butoxycarbonylamino)-2-norbornan-1-yl-acetic acid Chemical and Physical Properties

Names and Identifiers

• ZUGAMSIUFNQVNJ-RULNRJAQSA-N
• (2S)-2-(tert-butoxycarbonylamino)-2-norbornan-1-yl-acetic acid

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-10(11(16)17)14-6-4-9(8-14)5-7-14/h9-10H,4-8H2,1-3H3,(H,15,18)(H,16,17)/t9?,10-,14?/m1/s1
• InChI Key： ZUGAMSIUFNQVNJ-OPASDULOSA-N
• SMILES： [C@H](C12CCC(CC1)C2)(C(=O)O)NC(=O)OC(C)(C)C

Additional information on (2S)-2-(tert-butoxycarbonylamino)-2-norbornan-1-yl-acetic acid

Compound CAS No 361442-13-9: (2S)-2-(tert-butoxycarbonylamino)-2-norbornan-1-yl-acetic Acid

The compound with CAS No 361442-13-9, commonly referred to as (2S)-2-(tert-butoxycarbonylamino)-2-norbornan-1-yl-acetic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis, drug discovery, and materials science. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable building block in the construction of complex molecules. The tert-butoxycarbonyl (Boc) group, a well-known protecting group in peptide synthesis, plays a pivotal role in its structure, while the norbornane framework provides a rigid and bicyclic scaffold that enhances its stability and reactivity in various chemical transformations.

Recent advancements in chemical synthesis have further highlighted the potential of (2S)-2-(tert-butoxycarbonylamino)-2-norbornan-1-yl-acetic acid as a versatile intermediate. Researchers have explored its utility in the construction of bioactive compounds, particularly in the development of peptide-based drugs. The norbornane system has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making this compound an attractive candidate for drug delivery systems. Furthermore, the Boc group's compatibility with various coupling reactions has facilitated its integration into larger molecular architectures.

In terms of synthesis, this compound is typically prepared through a combination of ring-opening reactions and stereocontrolled additions. The use of chiral auxiliaries, such as the Boc group, ensures high enantioselectivity during the formation of the norbornane skeleton. Recent studies have also demonstrated the feasibility of using enzymatic catalysis for its production, offering a more sustainable and environmentally friendly approach compared to traditional chemical methods.

The applications of (2S)-2-(tert-butoxycarbonylamino)-2-norbornan-1-yl-acetic acid extend beyond pharmaceuticals. Its rigid structure and functional versatility make it an ideal candidate for materials science applications, including the development of advanced polymers and nanomaterials. For instance, researchers have utilized this compound as a monomer in the synthesis of stimuli-responsive polymers, which exhibit reversible changes in their physical properties under external stimuli such as temperature or pH.

From an analytical standpoint, the characterization of this compound has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stereochemistry, enabling precise control over its synthesis and purification. Additionally, computational chemistry tools have been employed to predict its electronic properties and reactivity, further enhancing our understanding of its behavior in various chemical environments.

In conclusion, (2S)-2-(tert-butoxycarbonylamino)-2-norbornan-1-yl-acetic acid is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique combination of stereochemistry and functional groups positions it as a key intermediate in modern organic synthesis. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in both academic and industrial settings.